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Compound Focus: Isoliquiritin Apioside

CAS No.: 120926-46-7

Cat. No.: S626118

Get Quote

Molecular Properties & Sources

Property Detail

Molecular Formula C₂₆H₃₀O₁₃ [1] [2]

Molecular Weight 550.51 g/mol [1] [2]

CAS Number 120926-46-7 [1] [2]

Purity Typically ≥ 98-99.89% (for commercial research) [3] [1]

Natural Source Glycyrrhizae radix et rhizoma (the root of Glycyrrhiza uralensis) [4] [3] [5]

Solubility DMSO (100 mg/mL), Water (5 mg/mL) [1]

Summary of Key Quantitative Biological Data

The table below consolidates critical experimental findings on Isoliquiritin Apioside's efficacy.
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Biological Activity
/ Model

Key Quantitative Findings Citation

Acute Lung Injury
(ALI) Model

In mice with intestinal I/R-induced ALI, IA (20 & 50 mg/kg/day, oral, 7

days) ↓ lung injury score, ↓ water weight, ↓ BALF protein. In vitro, IA
(12.5, 25, 50 μM) ↓ Hif-1α mRNA & protein in MLE-2 cells.

[4] [5]

Anti-metastatic &
Anti-angiogenic
Activity

Suppressed HT1080 cell invasion/migration (up to 100 μM, no
cytotoxicity). ↓ PMA-induced MMP-9 activity. ↓ Production of VEGF,

PLGF. Impaired HIF-1α pathway under hypoxia. Inhibited HUVEC
migration and tube formation.

[3]

Extraction from
Licorice

Identified as one of six effective components for quality control.
Optimal extraction achieved with 1,3-butanediol/ChCl (4:1) DES

system.

[6]

Heritability in
Cultivation

Listed as a significant flavonoid in G. uralensis. Content shows high

broad-sense heritability, indicating strong genetic control for selective
breeding.

[7]

Detailed Experimental Protocols

For researchers looking to replicate key studies, here are the methodologies for major experiments cited

above.

In Vivo Model of Acute Lung Injury

Animal Model: Male C57BL/6 mice (10-12 weeks old).

IA Administration: IA (purity 99.87%) was administered orally at 20 mg/kg/day and 50 mg/kg/day for
7 consecutive days prior to the induction of intestinal ischemia/reperfusion (I/R) [4] [5].

Disease Model Induction: Intestinal I/R was induced by clamping the superior mesenteric artery for
60 minutes (ischemia), followed by 60 minutes of reperfusion [4] [5].

Endpoint Analysis:
Lung Injury Assessment: Lung tissues were collected for histological examination (H&E

staining) and scoring based on inflammatory cell infiltration, edema, and cellular hyperplasia [4]
[5].

Edema Measurement: Lung water weight was measured to assess pulmonary edema [5].

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 5 Tech Support

https://pubmed.ncbi.nlm.nih.gov/35597117/
https://www.sciencedirect.com/science/article/abs/pii/S1567576922003368
https://pmc.ncbi.nlm.nih.gov/articles/PMC6295464/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7957616/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12360535/
https://pubmed.ncbi.nlm.nih.gov/35597117/
https://www.sciencedirect.com/science/article/abs/pii/S1567576922003368
https://pubmed.ncbi.nlm.nih.gov/35597117/
https://www.sciencedirect.com/science/article/abs/pii/S1567576922003368
https://pubmed.ncbi.nlm.nih.gov/35597117/
https://www.sciencedirect.com/science/article/abs/pii/S1567576922003368
https://www.sciencedirect.com/science/article/abs/pii/S1567576922003368
https://www.smolecule.com/products/s626118?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


BALF Analysis: Protein concentration in Bronchoalveolar Lavage Fluid (BALF) was quantified

[5].
Ferroptosis Markers: Levels of lipid peroxidation products (MDA, 4-HNE) and Fe²⁺ in lung

tissues were measured [4] [5].

In Vitro Model of Cancer Metastasis & Angiogenesis

Cell Lines: Human fibrosarcoma HT1080 cells and Human Umbilical Vein Endothelial Cells
(HUVECs) [3].

IA Treatment: Cells were treated with ISLA (purity ≥98%) at various concentrations (e.g., up to 100
μM) [3].

Viability Assay: Cytotoxicity was assessed using Cell Counting Kit-8 (CCK-8) after 48 hours of
treatment [3].

Metastasis & Invasion Assays:
Scratch-wound Migration: A scratch was made in a confluent cell monolayer, and closure was

monitored after IA treatment [3].
Transwell Migration/Invasion: Cells were seeded in the upper chamber (with Matrigel for

invasion), and those migrating to the lower chamber (with/without chemoattractant) were
counted [3].

MMP Activity Assay:
Stimulation: Cells were pretreated with IA and then stimulated with Phorbol 12-myristate 13-

acetate (PMA, 20 nM) to induce MMP expression [3].
Zymography: Culture supernatants were collected and electrophoresed on SDS-PAGE gels

containing gelatin. After incubation, gels were stained with Coomassie Blue; clear bands
indicated MMP-2 and MMP-9 proteolytic activity [3].

Angiogenesis Assay (Tube Formation): HUVECs were seeded on a layer of growth factor-reduced
Matrigel and treated with IA. The formation of tube-like structures was observed and quantified [3].

Extraction and Analysis from Licorice

Extraction Solvent: Deep Eutectic Solvent (DES) composed of 1,3-butanediol and Choline Chloride
(ChCl) in a molar ratio of 4:1 [6].

Method: Ultrasonic-assisted extraction [6].
Optimal Conditions: Liquid-to-material ratio of 20 mL/g, water content in DES of 30%, and an

extraction time of 41 minutes [6].
Quantitative Analysis: The content of ISLA and five other components was simultaneously

determined using the Quantitative Analysis of Multi-components by a Single Marker (QAMS) method,
with glycyrrhizic acid as the internal standard [6].
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Signaling Pathways and Experimental Workflow

Based on the described mechanisms, Isoliquiritin Apioside exerts its effects through specific signaling

pathways. The diagram below synthesizes these findings.

Isoliquiritin Apioside modulates multiple signaling pathways to exert its biological effects.

Conclusion and Future Perspectives

Isoliquiritin Apioside is a promising multi-target natural product. Its efficacy in preclinical models of acute

lung injury, cancer metastasis, and angiogenesis highlights its potential for therapeutic development. Future

work should focus on:

ADMET Profiles: Comprehensive pharmacokinetic and toxicology studies are needed [8].
Clinical Translation: Validating these mechanisms and efficacy in human subjects is the critical next

step.
Formulation: Improving solubility and bioavailability could enhance its therapeutic application [1] [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Isoliquiritin apioside | MMP inhibitor | Mechanism [selleckchem.com]

2. Isoliquiritin apioside | NF-κB | MMP | p38 MAPK [targetmol.com]

3. Isoliquiritin Apioside Suppresses in vitro Invasiveness and ... [pmc.ncbi.nlm.nih.gov]

4. Isoliquiritin apioside relieves intestinal ischemia/reperfusion-induced acute lung injury by blocking

Hif-1α-mediated ferroptosis - PubMed [pubmed.ncbi.nlm.nih.gov]

5. Isoliquiritin apioside relieves intestinal ischemia ... [sciencedirect.com]

6. Extraction and Analysis of Six Effective Components in ... [pmc.ncbi.nlm.nih.gov]

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 5 Tech Support

https://www.smolecule.com/products/s626118?utm_src=pdf-body
https://www.smolecule.com/products/s626118?utm_src=pdf-body
https://www.smolecule.com/products/s626118?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC12567096/
https://www.selleckchem.com/products/isoliquiritin-apioside.html
https://www.targetmol.com/compound/isoliquiritin%20apioside
https://www.smolecule.com/products/s626118?utm_src=pdf-custom-synthesis
https://www.selleckchem.com/products/isoliquiritin-apioside.html
https://www.targetmol.com/compound/isoliquiritin%20apioside
https://pmc.ncbi.nlm.nih.gov/articles/PMC6295464/
https://pubmed.ncbi.nlm.nih.gov/35597117/
https://pubmed.ncbi.nlm.nih.gov/35597117/
https://www.sciencedirect.com/science/article/abs/pii/S1567576922003368
https://pmc.ncbi.nlm.nih.gov/articles/PMC7957616/
https://www.smolecule.com/products/s626118?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


7. Estimation of the heritability of medicinal compound ... [pmc.ncbi.nlm.nih.gov]

8. An Efficacy- and In Vivo Exposure-Oriented Integrated ... [pmc.ncbi.nlm.nih.gov]

To cite this document: Smolecule. [Isoliquiritin Apioside literature review]. Smolecule, [2026]. [Online

PDF]. Available at: [https://www.smolecule.com/products/b626118#isoliquiritin-apioside-literature-

review]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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